![molecular formula C23H32N4OS B5532329 2-[(4-allyl-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,6-diethylphenyl)acetamide](/img/structure/B5532329.png)
2-[(4-allyl-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,6-diethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-allyl-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,6-diethylphenyl)acetamide is a useful research compound. Its molecular formula is C23H32N4OS and its molecular weight is 412.6 g/mol. The purity is usually 95%.
The exact mass of the compound 2-[(4-allyl-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,6-diethylphenyl)acetamide is 412.22968283 g/mol and the complexity rating of the compound is 513. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-[(4-allyl-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,6-diethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(4-allyl-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio]-N-(2,6-diethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Researchers have synthesized novel 1,2,4-triazole derivatives, including compounds similar to the one you’ve mentioned, and evaluated their cytotoxic activities against human cancer cell lines such as MCF-7, Hela, and A549 . Some of these derivatives showed promising cytotoxic activity against Hela cells. Further studies could explore their potential as targeted anticancer agents.
- The 1,2,4-triazole ring system is known for its antioxidant properties. These compounds can scavenge free radicals and protect cells from oxidative damage. Investigating the antioxidant potential of your compound could reveal its role in preventing oxidative stress-related diseases .
- Heterocyclic compounds containing 1,2,4-triazole rings have demonstrated anti-inflammatory and analgesic activities. Your compound might exhibit similar effects, making it relevant for pain management and inflammation-related conditions .
- Some 1,2,4-triazole derivatives have shown antitumor effects. Exploring the impact of your compound on tumor growth and metastasis could provide valuable insights for cancer therapy .
- While not directly studied for your specific compound, related 1,2,4-triazole derivatives have exhibited antifungal activity. Investigating its potential as an antifungal agent could be worthwhile .
- Molecular docking studies have explored the binding modes of 1,2,4-triazole derivatives to the aromatase enzyme, a target relevant in hormone-related cancers. Investigating whether your compound interacts with aromatase could shed light on its mechanism of action .
Anticancer Properties
Antioxidant Activity
Anti-Inflammatory and Analgesic Effects
Antitumor Activity
Antifungal Properties
Binding to Aromatase Enzyme
Mechanism of Action
Target of Action
The primary targets of the compound are currently unknown. The compound contains a 1,2,4-triazole ring, which is a common motif in many pharmaceutical drugs, suggesting it may interact with a variety of biological targets .
Mode of Action
The presence of the 1,2,4-triazole ring suggests that it could potentially form hydrogen bonds with its target, leading to changes in the target’s function .
Biochemical Pathways
Compounds containing a 1,2,4-triazole ring have been found to interact with a variety of biochemical pathways .
Result of Action
Given the presence of the 1,2,4-triazole ring, it is likely that the compound could have a wide range of effects depending on its specific target .
properties
IUPAC Name |
2-[(5-cyclohexyl-4-prop-2-enyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,6-diethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32N4OS/c1-4-15-27-22(19-11-8-7-9-12-19)25-26-23(27)29-16-20(28)24-21-17(5-2)13-10-14-18(21)6-3/h4,10,13-14,19H,1,5-9,11-12,15-16H2,2-3H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPASYKHCRSCZAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=CC=C1)CC)NC(=O)CSC2=NN=C(N2CC=C)C3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[5-cyclohexyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-diethylphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.